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Compound of Interest

Compound Name: CGP55845

Cat. No.: B1231313

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for CGP55845,
a potent and selective GABA-B receptor antagonist. It is intended to serve as a comprehensive
resource for researchers in neuroscience and drug development.

Product Information and Purchasing

CGP55845 is a widely used tool compound for studying the physiological and pathological
roles of GABA-B receptors. Several reputable suppliers offer high-purity CGP55845
hydrochloride for research purposes.

Supplier and Product Details
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Mechanism of Action and Signaling Pathway

CGP55845 acts as a potent and selective antagonist of the GABA-B receptor, a metabotropic
G-protein coupled receptor (GPCR).[1][2][3] GABA-B receptors are heterodimers composed of
GABA-B1 and GABA-B2 subunits and are crucial for mediating slow and prolonged inhibitory
signals in the central nervous system.[1]

Upon activation by the endogenous ligand GABA, the GABA-B receptor couples to pertussis
toxin-sensitive G-proteins of the Gi/o family.[1] This leads to the dissociation of the G-protein
into its Ga and Gy subunits.[1] The Gai/o subunit inhibits adenylyl cyclase, resulting in
decreased intracellular cyclic AMP (cCAMP) levels and reduced protein kinase A (PKA) activity.
[1] The GBy subunit can directly inhibit voltage-gated Ca2+ channels and activate G-protein-
coupled inwardly rectifying K+ (GIRK) channels.[1] These actions collectively lead to a
reduction in neuronal excitability and neurotransmitter release.

CGP55845 competitively blocks the binding of GABA to the GABA-B receptor, thereby
preventing the initiation of this signaling cascade. By antagonizing the receptor, CGP55845 can
increase neuronal excitability and enhance the release of neurotransmitters like GABA and
glutamate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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